Cas no 1423027-45-5 (2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride)

• Product Name: 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride
• CAS No: 1423027-45-5
• MF: C₁₂H₂₁ClN₂OS
• MW: 276.825940847397
• CID: 5170029
• PubChem ID: 71757290
• Update Time: 2025-07-20

2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride
• 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride

• Inchi： 1S/C12H20N2OS.ClH/c1-5-11(13)12(15)14-8(3)10-6-7(2)16-9(10)4;/h6,8,11H,5,13H2,1-4H3,(H,14,15);1H
• InChI Key： GWXAOUCXGAHAED-UHFFFAOYSA-N
• SMILES： C(C1=C(SC(C)=C1)C)(C)NC(=O)C(N)CC.Cl

Additional information on 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride

2-Amino-N-1-(2,5-Dimethylthiophen-3-yl)ethylbutanamide Hydrochloride (CAS No. 1423027-45-5): An Overview

2-Amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride (CAS No. 1423027-45-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride consists of a thiophene ring substituted with two methyl groups and an ethylbutanamide moiety. The presence of the amino group and the hydrochloride salt form contributes to its solubility and stability, making it a suitable candidate for various biochemical assays and therapeutic applications.

Recent research has focused on the pharmacological properties of 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of survival proteins such as Bcl-2.

The safety profile of 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride has been evaluated in several animal models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings suggest that it may be a promising candidate for further clinical development.

In the context of drug discovery and development, 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride represents a valuable lead compound. Its unique chemical structure and multifaceted biological activities make it an attractive target for optimization through structure-activity relationship (SAR) studies. Researchers are actively exploring ways to enhance its potency and selectivity while minimizing potential side effects.

The potential applications of 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride extend beyond traditional pharmaceuticals. Its anti-inflammatory properties make it a candidate for use in topical formulations for skin conditions such as psoriasis and eczema. Additionally, its analgesic effects could be harnessed in pain management therapies.

In conclusion, 2-amino-N-1-(2,5-dimethylthiophen-3-yl)ethylbutanamide hydrochloride (CAS No. 1423027-45-5) is a promising compound with a wide range of potential applications in medicine and healthcare. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future development as a valuable therapeutic agent.